Cas no 58974-89-3 (1H-Isoindole-1,3(2H)-dione, 5,5'-thiobis[2-phenyl-)

1H-Isoindole-1,3(2H)-dione, 5,5'-thiobis[2-phenyl- structure
58974-89-3 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 5,5'-thiobis[2-phenyl-
CAS No:58974-89-3
MF:C28H16N2O4S
MW:476.502645492554
CID:340308
PubChem ID:13860173
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione, 5,5'-thiobis[2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-dioxo-2-phenylisoindol-5-yl)sulfanyl-2-phenylisoindole-1,3-dione
    • DTXSID50551335
    • 4,4'-thiobis(N-phenylphthalimide)
    • 5-[(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)sulfanyl]-2-phenyl-2,3-dihydro-1H-isoindole-1,3-dione
    • 5,5'-Sulfanediylbis(2-phenyl-1H-isoindole-1,3(2H)-dione)
    • 58974-89-3
    • H11609
    • 5,5'-Thiobis[2-phenyl-1H-isoindole-1,3(2H)-dione]
    • SCHEMBL9580861
    • 5,5'-Thiobis(2-phenylisoindoline-1,3-dione)
    • BYIRGVINJRTNPE-UHFFFAOYSA-N
    • 1H-Isoindole-1,3(2H)-dione, 5,5'-thiobis[2-phenyl-
    • Inchi: 1S/C28H16N2O4S/c31-25-21-13-11-19(15-23(21)27(33)29(25)17-7-3-1-4-8-17)35-20-12-14-22-24(16-20)28(34)30(26(22)32)18-9-5-2-6-10-18/h1-16H
    • InChI Key: BYIRGVINJRTNPE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(N(C3C=CC=CC=3)C(C=2C=1)=O)=O)C1C=CC2C(N(C3C=CC=CC=3)C(C=2C=1)=O)=O

Computed Properties

  • Exact Mass: 476.08318
  • Monoisotopic Mass: 476.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 275-280 ºC
  • Solubility: Insuluble (1.7E-4 g/L) (25 ºC),
  • PSA: 74.76

1H-Isoindole-1,3(2H)-dione, 5,5'-thiobis[2-phenyl- Pricemore >>

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